Cas no 21162-06-1 (Phenyl ethylphosphinate)

Phenyl ethylphosphinate structure
Phenyl ethylphosphinate structure
Product Name:Phenyl ethylphosphinate
CAS No:21162-06-1
MF:C8H10O2P
MW:169.137563228607
CID:2094530
PubChem ID:13620612
Update Time:2024-03-01

Phenyl ethylphosphinate Chemical and Physical Properties

Names and Identifiers

    • Phenyl ethylphosphinate
    • FCH2316229
    • AX8235666
    • MDL: MFCD23135577
    • Inchi: 1S/C8H10O2P/c1-2-11(9)10-8-6-4-3-5-7-8/h3-7H,2H2,1H3/q+1
    • InChI Key: CWBDVMGBEFBMDY-UHFFFAOYSA-N
    • SMILES: [P+](CC)(=O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 169.04184156g/mol
  • Monoisotopic Mass: 169.04184156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 1.4
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